Cas no 58634-67-6 (O-(1-Phenylethyl)hydroxylamine)

O-(1-Phenylethyl)hydroxylamine structure
58634-67-6 structure
Product Name:O-(1-Phenylethyl)hydroxylamine
CAS No:58634-67-6
MF:C8H11NO
MW:137.179042100906
MDL:MFCD11592134
CID:1085969
PubChem ID:202942
Update Time:2025-04-20

O-(1-Phenylethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-(1-Phenylethyl)hydroxylamine
    • O-?(1-?Phenylethyl)?hydroxylamine
    • N-phenylethanoloamine
    • 58634-67-6
    • Hydroxylamine, O-(1-phenylethyl)-
    • D74249
    • EN300-215859
    • CS-0080699
    • SCHEMBL1714251
    • AKOS006316043
    • DA-42022
    • MDL: MFCD11592134
    • Inchi: 1S/C8H11NO/c1-7(10-9)8-5-3-2-4-6-8/h2-7H,9H2,1H3
    • InChI Key: FMJIREFIIGRAAJ-UHFFFAOYSA-N
    • SMILES: O(C(C)C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 236.8±19.0 °C at 760 mmHg

O-(1-Phenylethyl)hydroxylamine Security Information

O-(1-Phenylethyl)hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B521770-10mg
O-(1-phenylethyl)hydroxylamine
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$ 50.00 2022-06-07
TRC
B521770-50mg
O-(1-phenylethyl)hydroxylamine
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$ 210.00 2022-06-07
TRC
B521770-100mg
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100mg
$ 295.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1151339-1g
O-(1-Phenylethyl)hydroxylamine
58634-67-6 95+%
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¥5093.00 2024-05-07
Enamine
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$106.0 2023-09-16
Enamine
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$158.0 2023-09-16
Enamine
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Enamine
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$433.0 2023-09-16
Enamine
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$0.0 2023-06-08
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